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Compound of Interest

Compound Name: 5-Hydroxy Omeprazole-D3

Cat. No.: B12410990

For researchers, scientists, and professionals in drug development, the responsible
management and disposal of chemical compounds are paramount to ensuring laboratory
safety and environmental protection. This guide provides detailed, step-by-step procedures for
the proper disposal of 5-Hydroxy Omeprazole-D3, a deuterated metabolite of Omeprazole.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and local regulations before disposing of any chemical waste.

Safety and Handling Information

According to its Safety Data Sheet (SDS), 5-Hydroxy Omeprazole-D3 is not classified as a
hazardous substance or mixture[1]. However, standard laboratory safety practices should
always be observed during handling. A separate SDS for the non-deuterated 5-Hydroxy
Omeprazole lists it as causing skin and serious eye irritation, and it may cause respiratory
irritation[2][3]. Therefore, it is prudent to handle the deuterated form with similar care.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles or glasses.

o Hand Protection: Wear appropriate chemical-resistant gloves.
» Body Protection: Wear a lab coat.

Handling Precautions:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray[2][3].

Wash hands thoroughly after handling[4].

Avoid contact with eyes, skin, and clothing[4].

Ensure adequate ventilation in the handling area.

Disposal Regulations and Considerations

The disposal of pharmaceutical waste is regulated to protect public health and the
environment[5][6]. Key regulatory bodies in the United States include the Environmental
Protection Agency (EPA) and the Drug Enforcement Administration (DEA)[6][7]. While 5-
Hydroxy Omeprazole-D3 is not listed as a hazardous waste, improper disposal can still
contribute to environmental contamination[8][9][10][11]. Omeprazole and its metabolites have
been detected in wastewater, indicating that they can pass through treatment facilities and
enter aquatic environments[8][9][10][11].

Deuterated compounds themselves are not inherently an environmental concern, as deuterium
is a naturally occurring stable isotope of hydrogen[12]. The primary consideration for disposal is
the pharmacological activity and potential environmental impact of the parent molecule.

Quantitative Data Summary

While specific quantitative disposal limits for 5-Hydroxy Omeprazole-D3 are not readily
available due to its non-hazardous classification, the following table summarizes its key
chemical and safety information.
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Property Value Reference

Chemical Formula C17H16D3N304S [1]

Molecular Weight 364.43 g/mol [1]

CAS Number 2748479-83-4 [1]

o Not a hazardous substance or

Hazard Classification ] [1]
mixture

Storage (Solid) -20°C for 3 years [13]
-80°C for 6 months, -20°C for 1

Storage (In Solvent) [13]
month

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of 5-Hydroxy
Omeprazole-D3 from a research laboratory setting.

Objective: To safely dispose of 5-Hydroxy Omeprazole-D3 in accordance with general
laboratory safety and environmental protection principles.

Materials:

o Waste container labeled "Non-Hazardous Pharmaceutical Waste for Incineration”
e Personal Protective Equipment (PPE) as specified above

e Spill kit

Procedure:

e Segregation of Waste:

o Do not mix 5-Hydroxy Omeprazole-D3 with hazardous chemical waste (e.g., solvents,
acids, bases).
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o Collect waste 5-Hydroxy Omeprazole-D3, including any contaminated materials (e.g.,
weigh boats, pipette tips, paper towels), in a designated, clearly labeled, and sealed waste
container.

Container Labeling:

o Label the waste container with "Non-Hazardous Pharmaceutical Waste for Incineration"
and list the contents, including "5-Hydroxy Omeprazole-D3."

o Ensure the label is legible and securely attached to the container.

Storage of Waste:

o Store the sealed waste container in a designated waste accumulation area within the
laboratory.

o This area should be away from general laboratory traffic and clearly marked.

Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the non-hazardous pharmaceutical waste.

o Follow your institution's specific procedures for waste pickup requests.

Prohibited Disposal Methods:

o Do NOT dispose of 5-Hydroxy Omeprazole-D3 down the drain. This can introduce the
compound into the aquatic environment[14]. The EPA's Subpart P regulations for
healthcare facilities explicitly ban the sewering of hazardous waste pharmaceuticals[6].
While this compound is not classified as hazardous, avoiding sewer disposal is a best
practice.

o Do NOT dispose of 5-Hydroxy Omeprazole-D3 in the regular trash. This can lead to its
introduction into landfills and potential leaching into the environment[14].

e Spill Cleanup:
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[e]

In the event of a spill, wear appropriate PPE.

o

For a solid spill, gently sweep or scoop the material into a waste container. Avoid
generating dust.

o

For a solution spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or
earth) and place it in the sealed waste container.

o

Clean the spill area with soap and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
Hydroxy Omeprazole-D3.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12410990?utm_src=pdf-body
https://www.benchchem.com/product/b12410990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Start: Have 5-Hydroxy
Omeprazole-D3 for Disposal

Segregate as Non-Hazardous
Pharmaceutical Waste

Label waste container clearly:
'Non-Hazardous Pharmaceutical Waste
for Incineration'

Store in designated
waste accumulation area

Contact EHS for pickup
and disposal via incineration

End: Proper Disposal Complete

Disposal Workflow for 5-Hydroxy Omeprazole-D3

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12410990?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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